4-Methoxy-2-methylbenzaldehyde
Overview
Description
4-Methoxy-2-methylbenzaldehyde is an organic compound . It is also known as 2-Methyl-p-anisaldehyde .
Molecular Structure Analysis
The linear formula of 4-Methoxy-2-methylbenzaldehyde is CH3C6H3(OCH3)CHO . Its molecular weight is 150.17 . The SMILES string representation is [H]C(=O)c1ccc(OC)cc1C .Physical And Chemical Properties Analysis
4-Methoxy-2-methylbenzaldehyde is a liquid . Its boiling point is between 262-267 °C . The density is 1.107 g/mL at 25 °C .Scientific Research Applications
Photochemical Studies
4-Methoxy-2-methylbenzaldehyde has been studied in the context of photochemistry. Charlton and Koh (1988) explored the impact of various substituents, including 4-methoxy, on the photochemical conversion of 2-methylbenzaldehydes to o-quinodimethanes (o-QDMs). They found that the presence of a 4-methoxy substituent prevented the formation of o-QDMs in this process, highlighting its influence in photochemical reactions (Charlton & Koh, 1988).
Solid Phase Organic Synthesis
In the field of organic synthesis, especially solid phase synthesis, derivatives of benzaldehydes like 4-methoxy-2-methylbenzaldehyde have been investigated. For instance, Swayze (1997) examined the use of electron-rich benzaldehyde derivatives in the development of secondary amide-based linkers for solid phase organic synthesis (Swayze, 1997).
Mechanism of Action
Target of Action
The primary targets of 4-Methoxy-2-methylbenzaldehyde are the cellular antioxidation components of fungi, such as superoxide dismutases and glutathione reductase . These components play a crucial role in maintaining the redox balance within the fungal cells, protecting them from oxidative stress.
Mode of Action
4-Methoxy-2-methylbenzaldehyde interacts with its targets by disrupting the cellular antioxidation systems of fungi . This disruption is achieved through the redox-active properties of the compound . The compound serves as a potent redox cycler, destabilizing cellular redox homeostasis and/or antioxidation systems .
Biochemical Pathways
The biochemical pathways affected by 4-Methoxy-2-methylbenzaldehyde involve the formation of oximes and hydrazones . The compound reacts with hydroxylamine to form oximes or hydrazine to form hydrazones . These reactions are essentially irreversible as the adduct dehydrates .
Pharmacokinetics
The compound’s impact on bioavailability is likely influenced by its chemical properties, such as its molecular weight and solubility .
Result of Action
The result of 4-Methoxy-2-methylbenzaldehyde’s action is the effective inhibition of fungal growth . By disrupting the cellular antioxidation systems, the compound creates an imbalance in the redox state of the fungal cells, leading to their inability to thrive .
Safety and Hazards
properties
IUPAC Name |
4-methoxy-2-methylbenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O2/c1-7-5-9(11-2)4-3-8(7)6-10/h3-6H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WICYVKGMEJSDAO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30966665 |
Source
|
| Record name | 4-Methoxy-2-methylbenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30966665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-2-methylbenzaldehyde | |
CAS RN |
52289-54-0 |
Source
|
| Record name | 52289-54-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=137775 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-Methoxy-2-methylbenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30966665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(4-Methylphenyl)amino]ethanol](/img/structure/B1296238.png)
